2,6-diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-naphthalen-1-yl-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C17H12N4S/c18-8-13-15(14(9-19)17(21)22-16(13)20)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,15H,20-21H2
• InChI Key: YXMNNRBXIZWZAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3C(=C(SC(=C3C#N)N)N)C#N
• Molecular Formula: C17H12N4S
• Molecular Weight: 304.4 g/mol

Description

2,6-Diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile, also known as DANT, is an organic compound that is used in a variety of scientific research applications. DANT is a colorless solid that is soluble in organic solvents and has a chemical formula of C14H12N4S. It is widely used in organic synthesis and as a reagent in the synthesis of various compounds. DANT has also been used in the synthesis of a variety of biologically active compounds, including antiviral and antifungal agents.

Scientific Research Applications

2,6-diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile has a variety of scientific research applications. It has been used in the synthesis of a variety of biologically active compounds, including antiviral and antifungal agents. This compound has also been used in the synthesis of a variety of other compounds, including polymers, pharmaceuticals, and dyes. In addition, this compound has been used in the synthesis of a variety of heterocyclic compounds and has been used in the synthesis of a variety of organic compounds.

Mechanism of Action

The mechanism of action of 2,6-diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood. However, it is believed that the compound is able to interact with various molecules in the body and alter their structure and function. For example, this compound has been shown to interact with proteins and enzymes in the body and alter their activity. Additionally, this compound has been shown to interact with DNA and alter its structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound is able to interact with various molecules in the body and alter their structure and function. For example, this compound has been shown to interact with proteins and enzymes in the body and alter their activity. Additionally, this compound has been shown to interact with DNA and alter its structure and function.

Advantages and Limitations for Lab Experiments

The use of 2,6-diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile in laboratory experiments has several advantages. This compound is a relatively inexpensive compound and is widely available. Additionally, this compound is soluble in organic solvents and is relatively stable in air and light. However, this compound is also a relatively toxic compound and should be handled with care. Additionally, this compound is a relatively reactive compound and should be stored and handled in an inert atmosphere.

Future Directions

There are a variety of potential future directions for the use of 2,6-diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile in scientific research. For example, this compound could be used in the synthesis of a variety of biologically active compounds, including antiviral and antifungal agents. Additionally, this compound could be used in the synthesis of a variety of other compounds, including polymers, pharmaceuticals, and dyes. Additionally, this compound could be used in the synthesis of a variety of heterocyclic compounds and could be used in the synthesis of a variety of organic compounds. Additionally, this compound could be used in the synthesis of a variety of materials, such as nanomaterials, for use in various applications. Finally, this compound could be used in the synthesis of a variety of catalysts for use in various reactions.

Synthesis Methods

2,6-diamino-4-(naphthalen-1-yl)-4H-thiopyran-3,5-dicarbonitrile is synthesized through a process known as Friedel-Crafts alkylation. This method involves the reaction of an aromatic ring compound with an alkyl halide in the presence of an aluminum chloride catalyst. The reaction produces an alkylated aromatic compound and is typically carried out at temperatures between 50°C and 100°C. This compound can also be synthesized using a modified version of the Friedel-Crafts alkylation reaction, known as the Stille reaction. This reaction uses a palladium catalyst and is typically carried out at temperatures between 120°C and 150°C.